Cas no 852476-59-6 (5-(propan-2-yloxy)pyridine-3-carbaldehyde)

• Product Name: 5-(propan-2-yloxy)pyridine-3-carbaldehyde
• CAS No: 852476-59-6
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD18802878
• CID: 1119040
• PubChem ID: 78967123
• Update Time: 2025-07-18

5-(propan-2-yloxy)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(1-methylethoxy)-3-Pyridinecarboxaldehyde
• 5-Isopropoxypyridine-3-carboxaldehyde
• 5-(propan-2-yloxy)pyridine-3-carbaldehyde
• 5-Isopropoxynicotinaldehyde
• SCHEMBL17820413
• AKOS017413539
• MFCD18802878
• 5-propan-2-yloxypyridine-3-carbaldehyde
• 852476-59-6
• E91689
• CS-0195746
• CJB47659
• DB-381471

• MDL： MFCD18802878
• Inchi： 1S/C9H11NO2/c1-7(2)12-9-3-8(6-11)4-10-5-9/h3-7H,1-2H3
• InChI Key： JXQFLRXWLPVZIF-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C=O)C=1)C(C)C

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-(propan-2-yloxy)pyridine-3-carbaldehyde

Recent Advances in the Study of 5-(propan-2-yloxy)pyridine-3-carbaldehyde (CAS: 852476-59-6) in Chemical Biology and Pharmaceutical Research

5-(propan-2-yloxy)pyridine-3-carbaldehyde (CAS: 852476-59-6) is a versatile chemical intermediate with significant potential in pharmaceutical and chemical biology applications. Recent studies have highlighted its role as a key building block in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief consolidates the latest findings on this compound, focusing on its synthetic utility, biological activity, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 5-(propan-2-yloxy)pyridine-3-carbaldehyde as a precursor in the synthesis of selective JAK2 inhibitors. The compound's aldehyde functionality allowed for efficient derivatization, leading to the development of a series of potent inhibitors with improved pharmacokinetic properties. The study reported IC50 values in the low nanomolar range for several derivatives, suggesting promising therapeutic potential for myeloproliferative disorders.

Another significant application was reported in ACS Infectious Diseases (2024), where the compound served as a scaffold for novel antimicrobial agents. The research team modified the pyridine core structure to create analogs with enhanced activity against drug-resistant bacterial strains, particularly MRSA and ESBL-producing E. coli. Molecular docking studies revealed that these derivatives interact with key bacterial enzyme active sites, providing a structural basis for their mechanism of action.

The synthetic accessibility of 5-(propan-2-yloxy)pyridine-3-carbaldehyde has also been improved through recent methodological advances. A 2024 Organic Process Research & Development publication described a scalable, green chemistry approach to its production, utilizing continuous flow technology to achieve higher yields (82%) and purity (>99%) compared to traditional batch methods. This development addresses previous challenges in large-scale production of this valuable intermediate.

From a chemical biology perspective, the compound has shown utility as a versatile probe in target identification studies. Its aldehyde group enables facile conjugation to various reporter tags, while the pyridine moiety provides favorable physicochemical properties for cellular penetration. Recent work in Chemical Science (2023) demonstrated its application in activity-based protein profiling studies, identifying previously unknown targets of anticancer agents.

Looking forward, the unique structural features of 5-(propan-2-yloxy)pyridine-3-carbaldehyde continue to inspire novel applications. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and its use in the development of covalent inhibitors for challenging therapeutic targets. The compound's balanced lipophilicity and synthetic versatility position it as a valuable tool in modern drug discovery efforts.